N-(1-(1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-methoxybenzamide

• IUPAC Name: N-[1-[1-(3,4-dimethylphenyl)triazole-4-carbonyl]piperidin-4-yl]-2-methoxybenzamide
• InChI: InChI=1S/C24H27N5O3/c1-16-8-9-19(14-17(16)2)29-15-21(26-27-29)24(31)28-12-10-18(11-13-28)25-23(30)20-6-4-5-7-22(20)32-3/h4-9,14-15,18H,10-13H2,1-3H3,(H,25,30)
• InChI Key: KKQKUFCZKYQJEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC=CC=C4OC)C
• Molecular Formula: C24H27N5O3
• Molecular Weight: 433.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a triazole ring, and a benzamide group. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, piperidine derivatives can be synthesized through various intra- and intermolecular reactions. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The compound contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It also contains a triazole ring and a benzamide group.

Scientific Research Applications

• .

Synthetic Methods

• .

Biomedical Applications

• Pyrazolo [3,4-b]pyridines exhibit diverse biological activities:
  • .

Future Directions

The future directions for research on this compound could involve exploring its potential biological activities, given the presence of the piperidine moiety which is common in many pharmaceuticals. Further studies could also focus on developing efficient synthesis methods for this and similar compounds.

Mechanism of Action

Target of Action

Similar compounds have been known to target various cellular processes, including cell proliferation and apoptosis .

Mode of Action

It’s worth noting that compounds with similar structures have been shown to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, leading to downstream effects such as inhibition of cell proliferation and induction of apoptosis .

Pharmacokinetics

Similar compounds have been known to exhibit various pharmacokinetic properties that impact their bioavailability .

Result of Action

Similar compounds have been known to exhibit cytotoxic activities against various cancer cell lines .

Action Environment

It’s worth noting that environmental factors such as ph, temperature, and presence of other molecules can influence the action and stability of similar compounds .